Cas no 220175-57-5 (Butanoic acid, 2-chloro-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl ester)

Butanoic acid, 2-chloro-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl ester structure
220175-57-5 structure
Product Name:Butanoic acid, 2-chloro-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl ester
CAS No:220175-57-5
MF:C12H17ClO3
MW:244.714583158493
CID:1405666
Update Time:2024-08-16

Butanoic acid, 2-chloro-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-chloro-5,5-dimethyl-3-oxo-1-cyclohexen-1-yl ester
    • Inchi: 1S/C12H17ClO3/c1-4-5-10(15)16-9-7-12(2,3)6-8(14)11(9)13/h4-7H2,1-3H3
    • InChI Key: ORMBTBXDGKZQPS-UHFFFAOYSA-N
    • SMILES: C(OC1CC(C)(C)CC(=O)C=1Cl)(=O)CCC

Computed Properties

  • Exact Mass: 244.08671

Experimental Properties

  • Density: 1.14±0.1 g/cm3(Predicted)
  • Boiling Point: 304.0±42.0 °C(Predicted)
  • PSA: 43.37
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